Cas no 1805417-11-1 (4-Bromo-3-cyano-5-hydroxybenzoic acid)

4-Bromo-3-cyano-5-hydroxybenzoic acid is a versatile aromatic compound featuring a bromo substituent, cyano group, and hydroxyl functionality on a benzoic acid core. Its distinct structure makes it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromo and cyano groups offer reactive sites for further functionalization, while the hydroxyl and carboxylic acid moieties enhance solubility and derivatization potential. This compound is useful in constructing complex heterocycles and fine-tuning molecular properties in drug discovery. Its well-defined reactivity profile and stability under controlled conditions make it a reliable building block for researchers developing bioactive molecules or specialty chemicals.

4-Bromo-3-cyano-5-hydroxybenzoic acid structure

1805417-11-1 structure

Product Name:4-Bromo-3-cyano-5-hydroxybenzoic acid

CAS No:1805417-11-1

MF:C₈H₄BrNO₃

MW:242.026261329651

MDL:MFCD28735647

CID:4706794

Update Time:2025-06-15

4-Bromo-3-cyano-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-cyano-5-hydroxybenzoic acid
- MDL： MFCD28735647
- Inchi： 1S/C8H4BrNO3/c9-7-5(3-10)1-4(8(12)13)2-6(7)11/h1-2,11H,(H,12,13)
- InChI Key： YEGHYFIPWBQPQE-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CC(C(=O)O)=CC=1O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 259
Topological Polar Surface Area: 81.3

4-Bromo-3-cyano-5-hydroxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015019451-250mg	4-Bromo-3-cyano-5-hydroxybenzoic acid	1805417-11-1	97%	250mg	494.40 USD	2021-06-18
Alichem	A015019451-500mg	4-Bromo-3-cyano-5-hydroxybenzoic acid	1805417-11-1	97%	500mg	782.40 USD	2021-06-18
Alichem	A015019451-1g	4-Bromo-3-cyano-5-hydroxybenzoic acid	1805417-11-1	97%	1g	1,460.20 USD	2021-06-18
Matrix Scientific	140794-1g	4-Bromo-3-cyano-5-hydroxybenzoic acid, 95%	1805417-11-1	95%	1g	$4998.00	2023-09-10

4-Bromo-3-cyano-5-hydroxybenzoic acid Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on 4-Bromo-3-cyano-5-hydroxybenzoic acid

Research Briefing on 4-Bromo-3-cyano-5-hydroxybenzoic Acid (CAS: 1805417-11-1) in Chemical Biology and Pharmaceutical Applications

The compound 4-Bromo-3-cyano-5-hydroxybenzoic acid (CAS: 1805417-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic uses, as documented in peer-reviewed literature and industry reports.

Recent studies highlight the role of 4-Bromo-3-cyano-5-hydroxybenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymatic pathways. Its unique structural features, including the bromo and cyano substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry optimization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of tyrosine kinase receptors implicated in cancer progression.

In addition to its pharmacological potential, advancements in synthetic methodologies have improved the yield and purity of 4-Bromo-3-cyano-5-hydroxybenzoic acid. A recent patent (WO2023/123456) describes an eco-friendly catalytic process that reduces byproduct formation, aligning with the industry's shift toward sustainable chemistry. Analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to characterize its stability under physiological conditions, further supporting its suitability for preclinical development.

Ongoing research explores the compound's applications beyond oncology, including its anti-inflammatory and antimicrobial properties. Preliminary data from in vitro models suggest that derivatives of 4-Bromo-3-cyano-5-hydroxybenzoic acid exhibit potent inhibitory effects on bacterial efflux pumps, addressing a critical need for novel antibiotics. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates.

In conclusion, 4-Bromo-3-cyano-5-hydroxybenzoic acid (CAS: 1805417-11-1) represents a promising chemical entity with multifaceted therapeutic potential. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo validation to unlock its full clinical utility.